Cas no 2004968-04-9 (4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-)
4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-
-
- Inchi: 1S/C9H12N2O2S/c1-6-5-10-7(3-4-14-2)11-8(6)9(12)13/h5H,3-4H2,1-2H3,(H,12,13)
- InChI Key: GWNPHDKRPQQXGD-UHFFFAOYSA-N
- SMILES: C1(CCSC)=NC=C(C)C(C(O)=O)=N1
4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-686496-0.05g |
5-methyl-2-[2-(methylsulfanyl)ethyl]pyrimidine-4-carboxylic acid |
2004968-04-9 | 0.05g |
$1068.0 | 2023-03-10 | ||
| Enamine | EN300-686496-0.1g |
5-methyl-2-[2-(methylsulfanyl)ethyl]pyrimidine-4-carboxylic acid |
2004968-04-9 | 0.1g |
$1119.0 | 2023-03-10 | ||
| Enamine | EN300-686496-0.25g |
5-methyl-2-[2-(methylsulfanyl)ethyl]pyrimidine-4-carboxylic acid |
2004968-04-9 | 0.25g |
$1170.0 | 2023-03-10 | ||
| Enamine | EN300-686496-0.5g |
5-methyl-2-[2-(methylsulfanyl)ethyl]pyrimidine-4-carboxylic acid |
2004968-04-9 | 0.5g |
$1221.0 | 2023-03-10 | ||
| Enamine | EN300-686496-1.0g |
5-methyl-2-[2-(methylsulfanyl)ethyl]pyrimidine-4-carboxylic acid |
2004968-04-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-686496-2.5g |
5-methyl-2-[2-(methylsulfanyl)ethyl]pyrimidine-4-carboxylic acid |
2004968-04-9 | 2.5g |
$2492.0 | 2023-03-10 | ||
| Enamine | EN300-686496-5.0g |
5-methyl-2-[2-(methylsulfanyl)ethyl]pyrimidine-4-carboxylic acid |
2004968-04-9 | 5.0g |
$3687.0 | 2023-03-10 | ||
| Enamine | EN300-686496-10.0g |
5-methyl-2-[2-(methylsulfanyl)ethyl]pyrimidine-4-carboxylic acid |
2004968-04-9 | 10.0g |
$5467.0 | 2023-03-10 |
4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]- Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-
Introduction to 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl] (CAS No. 2004968-04-9)
4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl] (CAS No. 2004968-04-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct pyrimidine core and functional groups, holds potential for various applications, including the development of novel therapeutic agents and the exploration of biological pathways.
The molecular structure of 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl] is composed of a pyrimidine ring substituted with a carboxylic acid group at the 4-position, a methyl group at the 5-position, and a 2-(methylthio)ethyl group at the 2-position. This intricate arrangement of functional groups imparts specific chemical and biological properties to the molecule, making it an intriguing subject for detailed study.
Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the behavior of 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]. These studies have revealed that the compound exhibits favorable binding affinities to certain protein targets, which are crucial for various physiological processes. For instance, research has shown that this compound can interact with enzymes involved in nucleic acid metabolism, suggesting its potential as a lead molecule for drug discovery.
In the context of medicinal chemistry, 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl] has been explored for its anti-inflammatory and anti-cancer properties. Preclinical studies have demonstrated that this compound can inhibit the activity of key inflammatory mediators and reduce tumor growth in vitro. These findings highlight its therapeutic potential and warrant further investigation in clinical settings.
The synthesis of 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl] has been optimized using modern synthetic techniques to ensure high yield and purity. Various synthetic routes have been developed, each offering unique advantages in terms of efficiency and scalability. For example, one common approach involves the condensation of a suitable pyrimidine derivative with an appropriately substituted thioether followed by carboxylation to introduce the carboxylic acid group.
In addition to its therapeutic applications, 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl] has also been studied for its role in chemical biology. Researchers have utilized this compound as a tool to probe specific biological pathways and understand their underlying mechanisms. For instance, it has been used to investigate the regulation of gene expression and signal transduction pathways in cellular models.
The safety profile of 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl] is an important consideration in its development as a pharmaceutical agent. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health. These studies have shown that the compound is generally well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term safety.
In conclusion, 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl] (CAS No. 2004968-04-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.
2004968-04-9 (4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)